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Compound of Interest

Compound Name: Trichloromelamine

Cat. No.: B1683029 Get Quote

Disclaimer: This document provides a general overview of Trichloromelamine for research

and development purposes. Due to its hazardous nature, this document does not provide step-

by-step synthetic protocols. All laboratory work involving Trichloromelamine must be

conducted under the direct supervision of a qualified chemist, within a controlled laboratory

setting, and after a thorough, site-specific risk assessment has been completed. Always consult

the latest Safety Data Sheet (SDS) before use.

Introduction to Trichloromelamine
Trichloromelamine (TCM), with the chemical formula C₃H₃Cl₃N₆, is a triazine derivative

recognized for its high active chlorine content.[1] It serves as a potent oxidizing and

electrophilic chlorinating agent in organic synthesis.[1][2] Presented as a slightly beige or white

to yellow powder with a chlorine-like odor, it is a versatile reagent for introducing chlorine atoms

into various organic molecules.[3][4][5] However, its utility is matched by its significant hazards,

including being a strong oxidizer, unstable, and sensitive to heat and friction.[4][6][7]

General Applications in Organic Synthesis
Trichloromelamine is primarily used as an effective agent for the chlorination of organic

compounds. Its reactive nature allows it to participate in a variety of transformations.

Conceptually, these include:
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Electrophilic addition to unsaturated bonds: Alkenes and alkynes can react with electrophilic

chlorine sources to form dichlorinated or vinyl chloride derivatives, respectively.

Substitution reactions: It can be used for the chlorination of activated aromatic rings and in

the α-chlorination of carbonyl compounds.

Oxidation reactions: Beyond chlorination, its strong oxidizing properties can be harnessed for

other synthetic transformations, such as the oxidation of alcohols.

It also finds use as a biocide in agriculture, a disinfectant in water treatment, and in the

manufacturing of sanitizers and flame retardants.[1][2]

Hazard Profile and Safety Precautions
Trichloromelamine is a hazardous substance that demands strict safety protocols. It is a

strong oxidizer and may intensify fire or cause a fire upon contact with combustible materials.

[8][9] The compound is harmful if swallowed, causes skin and eye irritation, and may cause

respiratory irritation.[3][6][7] A critical hazard is the risk of explosion if heated under

confinement.[8]

All personnel must read and understand the Safety Data Sheet (SDS) before handling

Trichloromelamine. The following table summarizes its key hazard information.
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Hazard Category Description GHS Pictogram
Precautionary
Statements

Physical Hazards
Oxidizing Solid

(Category 2/3)[9]
alt text

Keep away from heat

and combustible

materials.[10] Risk of

explosion if heated

under confinement.[8]

Health Hazards
Acute Toxicity, Oral

(Category 4)[9]
alt text

Harmful if swallowed.

[6] Causes skin

irritation.[9] Causes

serious eye irritation.

[9] May cause

respiratory tract

irritation.[3][6]

Reactivity Unstable alt text

Sensitive to heat and

friction.[2][7] Reacts

rapidly or violently

with acetone,

ammonia, aniline, and

diphenylamine.[4][10]

Incompatible with

strong reducing

agents and

combustible materials.

[8]

Mandatory Safety Protocols:
Engineering Controls: Always handle Trichloromelamine inside a certified chemical fume

hood with adequate ventilation to minimize inhalation exposure.[8][11] An emergency

eyewash station and safety shower must be readily accessible.[11][12]

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and chemical safety goggles at all times.[10][13] A face shield may be required

depending on the scale of the reaction.[11]
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Storage: Store in a cool, dry, well-ventilated area away from heat, ignition sources, and

incompatible materials like combustible organics and strong reducing agents.[8][14] Keep

the container tightly closed.

Spill & Waste Management: In case of a spill, do not use combustible materials for cleanup.

Follow established institutional procedures for hazardous waste disposal.[8] Contaminated

clothing should be removed immediately and decontaminated before reuse.[9]

General Workflow for Handling Hazardous Reagents
The following diagram illustrates a mandatory logical workflow for safely conducting any

experiment with a hazardous reagent like Trichloromelamine. This is a conceptual guide;

specific protocols must be developed based on a detailed, experiment-specific risk

assessment.
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Safe Handling Workflow for Hazardous Reagents
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Caption: Logical workflow for the safe laboratory handling of hazardous chemical reagents.
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This structured approach ensures that all hazards are identified, and appropriate controls are in

place before, during, and after the experimental procedure to ensure the safety of all

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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